Cas no 921117-85-3 (ethyl 3-carbamoyl-2-(2-methylbenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate)

• Product Name: ethyl 3-carbamoyl-2-(2-methylbenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate
• CAS No: 921117-85-3
• MF: C₁₉H₂₁N₃O₄S
• MW: 387.452743291855
• CID: 6142196
• PubChem ID: 3320130
• Update Time: 2024-01-05

ethyl 3-carbamoyl-2-(2-methylbenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-carbamoyl-2-(2-methylbenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate
• F1298-0104
• AKOS024604314
• ethyl 3-carbamoyl-2-(2-methylbenzamido)-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate
• 921117-85-3
• ethyl 3-carbamoyl-2-(2-methylbenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate
• ethyl 3-carbamoyl-2-[(2-methylbenzoyl)amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-6-carboxylate

• Inchi： 1S/C19H21N3O4S/c1-3-26-19(25)22-9-8-13-14(10-22)27-18(15(13)16(20)23)21-17(24)12-7-5-4-6-11(12)2/h4-7H,3,8-10H2,1-2H3,(H2,20,23)(H,21,24)
• InChI Key： LJCCBUALEUEWOQ-UHFFFAOYSA-N
• SMILES： S1C(=C(C(N)=O)C2=C1CN(C(=O)OCC)CC2)NC(C1C=CC=CC=1C)=O

Computed Properties

• Exact Mass: 387.12527733g/mol
• Monoisotopic Mass: 387.12527733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 587
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 130Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyridines